![molecular formula C18H16Br2N2S B2706831 3-(4-bromophenyl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide CAS No. 288090-74-4](/img/structure/B2706831.png)
3-(4-bromophenyl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
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Description
3-(4-bromophenyl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C18H16Br2N2S and its molecular weight is 452.21. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antituberculosis Activities
Compounds bearing the imidazo[2,1-b]thiazole moiety, synthesized from 6-(4-bromophenyl)imidazo[2,1-b]thiazole-3-acetic acid hydrazide, have been evaluated for their antibacterial, antifungal, and antituberculosis activities. The preliminary results indicate some of these compounds exhibit promising antimicrobial activities (Güzeldemirci & Küçükbasmacı, 2010).
Anticancer Potential
A novel method for assembling the imidazo[2,1-b][1,3]thiazole system has shown that certain derivatives can suppress the growth of kidney cancer cells, with lesser effects on prostate, colon cancer, and leukemia cell lines. This suggests a moderate anticancer potential for these compounds (Потиха & Броварец, 2020).
Anti-cancer and Antioxidant Activities
Mannich bases containing an imidazo (2, 1-b) thiazole moiety have been synthesized and shown to possess excellent anti-cancer activity in an MTT assay against kidney cancer, alongside antioxidant activities. This highlights their potential in cancer therapy and as antioxidant agents (Hussein & Al-lami, 2022).
Antioxidant Properties and DFT Calculations
The antioxidant properties of some pyrimidine derivatives, including those incorporating the imidazo[2,1-b][1,3]thiazole system, were measured, indicating potential as corrosion inhibitors and antioxidants (Akbas et al., 2018).
Antihelmintic and Anti-inflammatory Activities
Novel imidazothiazole sulfides and sulfones have been prepared and characterized, displaying significant anthelmintic and anti-inflammatory activities. This opens up new avenues for the treatment of diseases caused by parasitic worms and inflammation (Shetty, Khazi, & Ahn, 2010).
properties
IUPAC Name |
3-(4-bromophenyl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-4-ium;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN2S.BrH/c19-15-9-7-14(8-10-15)17-13-21(16-5-2-1-3-6-16)18-20(17)11-4-12-22-18;/h1-3,5-10,13H,4,11-12H2;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJCQYBWQPBMMSV-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C[N+]2=C(N(C=C2C3=CC=C(C=C3)Br)C4=CC=CC=C4)SC1.[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Br2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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